Cas no 799279-81-5 (tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)

• Product Name: tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• CAS No: 799279-81-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD22573659
• CID: 2093874
• PubChem ID: 23635158
• Update Time: 2025-04-21

tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-tert-Butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• 3,6-Diazabicyclo[3.2.0]heptane-6-carboxylic acid, 1,1-diMethylethyl ester, (1R,5S)-
• tert-Butyl (1R,5S)-3,6-diazabicyclo-[3.2.0]heptane-6-carboxylate
• tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• (1R, 5S)-6-Boc-3,6-diaza-bicyclo[3.2.0]heptane
• tert-butyl (cis)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• ZGB27981
• CIS-3,6-DIAZA-BICYCLO[3.2.0]HEPTANE-6-CARBOXYLICACIDTERT-BUTYLESTER
• (S,S)-3,6-Diaza-bicyclo[3.2.0]heptane-6-carboxylic acid tert-butyl ester
• CS-0048672
• W14261
• (1R,5S)-6-BOC-3,6-DIAZABICYCLO[3.2.0]HEPTANE
• cis-tert-Butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• YPCQQZHIBTVQAB-HTQZYQBOSA-N
• (1R,5S)-tert-Butyl3,6-diazabicyclo[3.2.0]heptane-6-carboxylate
• AS-36945
• 799279-81-5
• SCHEMBL3650669
• AKOS025290734
• MFCD09991606
• MFCD22573659
• (1r,5s)-3,6-diaza-bicyclo[3.2.0]heptane-6-carboxylic acid tert-butyl ester

• MDL： MFCD22573659
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-11-5-8(7)12/h7-8,11H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： YPCQQZHIBTVQAB-HTQZYQBOSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CNC[C@@H]12)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.09180

tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C